(Z)-3-[3-bromo-4-(naphthalen-1-ylmethoxy)phenyl]-N-(4-chloro-2-nitrophenyl)-2-cyanoprop-2-enamide

Catalog No.
S7968094
CAS No.
M.F
C27H17BrClN3O4
M. Wt
562.8 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(Z)-3-[3-bromo-4-(naphthalen-1-ylmethoxy)phenyl]-N...

Product Name

(Z)-3-[3-bromo-4-(naphthalen-1-ylmethoxy)phenyl]-N-(4-chloro-2-nitrophenyl)-2-cyanoprop-2-enamide

IUPAC Name

(Z)-3-[3-bromo-4-(naphthalen-1-ylmethoxy)phenyl]-N-(4-chloro-2-nitrophenyl)-2-cyanoprop-2-enamide

Molecular Formula

C27H17BrClN3O4

Molecular Weight

562.8 g/mol

InChI

InChI=1S/C27H17BrClN3O4/c28-23-13-17(8-11-26(23)36-16-19-6-3-5-18-4-1-2-7-22(18)19)12-20(15-30)27(33)31-24-10-9-21(29)14-25(24)32(34)35/h1-14H,16H2,(H,31,33)/b20-12-

InChI Key

YVMSQIRRGFKILL-NDENLUEZSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2COC3=C(C=C(C=C3)C=C(C#N)C(=O)NC4=C(C=C(C=C4)Cl)[N+](=O)[O-])Br

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2COC3=C(C=C(C=C3)C=C(C#N)C(=O)NC4=C(C=C(C=C4)Cl)[N+](=O)[O-])Br

Isomeric SMILES

C1=CC=C2C(=C1)C=CC=C2COC3=C(C=C(C=C3)/C=C(/C#N)\C(=O)NC4=C(C=C(C=C4)Cl)[N+](=O)[O-])Br

XLogP3

7.5

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

561.00910 g/mol

Monoisotopic Mass

561.00910 g/mol

Heavy Atom Count

36

Dates

Modify: 2024-01-05

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